BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular structure of 5-
Fluoroquinazolin-4-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Fluoroquinazolin-4-amine

Cat. No.: B1269549

An In-depth Technical Guide to 5-
Fluoroquinazolin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoroquinazolin-4-amine,
including its chemical properties, a plausible synthetic route, and its potential biological
relevance as a kinase inhibitor. The information is presented to support research and drug
development efforts in the field of medicinal chemistry and oncology.

Core Compound Information

5-Fluoroquinazolin-4-amine is a fluorinated derivative of the quinazoline scaffold, a privileged
structure in medicinal chemistry. The presence of the fluorine atom can significantly influence
the compound's physicochemical properties and biological activity.

Molecular Structure:

l~.Molecular Structure of 5-Fluoroquinazolin-4-amine

Table 1: Chemical and Physical Properties of 5-Fluoroquinazolin-4-amine
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Property Value Reference
CAS Number 137553-48-1 [1112113114]
Molecular Formula CsHeFNs [4]
Molecular Weight 163.15 g/mol [4]

Melting Point 202-206 °C [5]

Boiling Point (Predicted)

331.8 + 27.0 °C at 760 mmHg

[5]

Density (Predicted)

1.4 +0.1 g/cm3

[5]

pKa (Predicted) 7.04 £0.43 [5]

Appearance Solid [5]
Soluble in DMSO and

Solubility dichloromethane, less soluble [5]

in water

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Fluoroquinazolin-4-

amine is not readily available in the cited literature, a plausible synthetic route can be proposed

based on established methods for the synthesis of quinazoline derivatives.[6][7] The following

protocol outlines a potential two-step synthesis starting from 2-amino-6-fluorobenzonitrile.

Proposed Synthetic Pathway
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(Z-Amino-6-fluorobenzonitri|e) Formamide, Heat= Intermediate POCI3, then NH3 =G-Fluoroquinazolin-4-aminea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.scbt.com/zh/p/4-amino-5-fluoroquinazoline-137553-48-1
https://af.chemsynce.com/custom-synthesis/building-blocks/5-fluoroquinazolin-4-amine-cas-137553-48-1.html
https://scispace.com/pdf/synthesis-of-2-chloro-n-n-diethyl-7-fluoroquinazolin-4-amine-8za5z63va9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7238858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7238858/
https://www.benchchem.com/product/b1269549#cas-number-and-molecular-structure-of-5-fluoroquinazolin-4-amine
https://www.benchchem.com/product/b1269549#cas-number-and-molecular-structure-of-5-fluoroquinazolin-4-amine
https://www.benchchem.com/product/b1269549#cas-number-and-molecular-structure-of-5-fluoroquinazolin-4-amine
https://www.benchchem.com/product/b1269549#cas-number-and-molecular-structure-of-5-fluoroquinazolin-4-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

